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Compound of Interest

Compound Name: Clotrimazole-d5

Cat. No.: B562977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Clotrimazole-d5, a deuterated analog of the antifungal agent Clotrimazole. It is primarily

intended for researchers, scientists, and professionals in drug development who utilize stable

isotope-labeled compounds as internal standards in quantitative bioanalytical studies. This

document offers a summary of commercial suppliers, their product specifications, and a

detailed experimental protocol for the application of Clotrimazole-d5 in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) analysis.

Core Concepts: The Role of Clotrimazole-d5 in
Quantitative Analysis
Clotrimazole-d5 serves as an ideal internal standard for the quantification of Clotrimazole in

complex biological matrices such as plasma and tissue.[1] The incorporation of five deuterium

atoms results in a molecule with a higher mass-to-charge ratio (m/z) than the parent

compound, while maintaining nearly identical physicochemical properties. This allows for its co-

extraction and co-elution with the unlabeled Clotrimazole during chromatographic separation,

yet enables distinct detection by a mass spectrometer. The use of a stable isotope-labeled

internal standard like Clotrimazole-d5 is a robust method to correct for variations in sample
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preparation and instrument response, thereby enhancing the accuracy and precision of

quantitative analyses.[1]

Commercial Suppliers and Availability
Clotrimazole-d5 is readily available from several commercial suppliers specializing in

reference standards and isotopically labeled compounds. The products are typically supplied

as a neat solid and require reconstitution in a suitable organic solvent. The following table

summarizes the key specifications from various suppliers.

Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Pack Sizes

LGC

Standards

1185076-41-

8

C₂₂D₅H₁₂ClN

₂
349.868 >95% (HPLC)

1 mg, 2.5 mg,

10 mg

Cayman

Chemical

1185076-41-

8

C₂₂H₁₂ClD₅N

₂
349.9

≥99%

deuterated

forms (d₁-d₅)

-

Santa Cruz

Biotechnolog

y

1185076-41-

8

C₂₂H₁₂D₅ClN

₂
349.87 - -

Pharmaffiliate

s

1185076-41-

8

C₂₂H₁₂D₅ClN

₂
349.87 High Purity -

Simson

Pharma

Limited

1185076-41-

8
- - High Quality -

Veeprho
1185076-41-

8
- - - -

Sapphire

Bioscience

1185076-41-

8
- 349.9

≥99%

deuterated

forms (d₁-d₅)

-
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Note: Availability of pack sizes and specific purity information may vary. It is recommended to

consult the supplier's website or contact them directly for the most current information. A

Certificate of Analysis is typically provided with the product.[2][3]

Experimental Protocol: Quantification of Antifungal
Drugs in Chicken Tissues using LC-MS/MS with
Clotrimazole-d5 as an Internal Standard
This protocol is adapted from a method for the multiresidue determination of antifungal drugs in

chicken tissues.[2]

Preparation of Standard Solutions
Clotrimazole-d5 Stock Solution (1 mg/mL): Accurately weigh 1 mg of Clotrimazole-d5 and

dissolve it in 1 mL of methanol.[2]

Clotrimazole-d5 Intermediate Stock Solution (10 µg/L): Add 100 µL of the 1 mg/mL

Clotrimazole-d5 stock solution to a 10 mL volumetric flask and dilute to the mark with

methanol.[2]

Working Internal Standard (IS) Solution (100 µg/L): Combine 100 µL of the intermediate

stock solution of Clotrimazole-d5 in a 10 mL volumetric flask and dilute to the required

volume with methanol.[2]

Analyte Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of unlabeled

Clotrimazole in methanol.

Analyte Intermediate Stock Solution (10 mg/L): Add 100 µL of the 1 mg/mL analyte stock

solution to a 10 mL volumetric flask and dilute to the mark with methanol.[2]

Working Mixed Standard Solutions: Prepare a series of working standard solutions at

concentrations of 1.0, 2.0, 5.0, 10.0, 20.0, and 50.0 µg/L by combining aliquots of the

intermediate stock solutions and diluting with methanol.[2]

Sample Preparation
Homogenization: Homogenize the chicken tissue samples.
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Extraction: To a homogenized sample, add a known volume of the Working Internal Standard

Solution. Add 10 mL of acetonitrile, vortex for 2 minutes, and then sonicate for 10 minutes at

40°C.[2]

Centrifugation: After cooling to room temperature, centrifuge the mixture at 10,000 rpm for 10

minutes at 4°C.[2]

Supernatant Collection: Decant the supernatant into a clean glass vial. Repeat the extraction

of the residue with another 10 mL of acetonitrile and combine the supernatants.[2]

Evaporation: Evaporate the combined supernatants to dryness under a gentle stream of

nitrogen at 40°C.[2]

Reconstitution: Reconstitute the dried residue with 1 mL of methanol containing 0.1% (v/v)

formic acid.[2]

Freezing-Delipidation: Transfer the reconstituted solution to a 1.5 mL Eppendorf tube and

store at -20°C overnight to precipitate lipids.[2]

Final Centrifugation: Centrifuge the sample at 15,000 rpm for 5 minutes at 4°C.[2]

Injection: Transfer an aliquot of the supernatant for injection into the LC-MS/MS system.[2]

LC-MS/MS Analysis
LC Column: Waters Acquity UPLC BEH C18 column.[2]

Mobile Phase: A suitable gradient of mobile phases, such as methanol and water with 0.1%

formic acid.

Mass Spectrometry: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source operating in positive ion mode.[4]

Monitored Transitions: The specific mass transitions for Clotrimazole and Clotrimazole-d5
need to be determined by direct infusion of the standard solutions.
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Workflow for Bioanalytical Quantification using
Clotrimazole-d5
The following diagram illustrates the general workflow for the quantification of Clotrimazole in a

biological sample using Clotrimazole-d5 as an internal standard.

Bioanalytical Workflow for Clotrimazole Quantification

Biological Sample
(e.g., Plasma, Tissue)

Spike with
Clotrimazole-d5 (IS)

1.

Liquid-Liquid or
Solid-Phase Extraction

2.

Evaporation to Dryness

3.

Reconstitution in
Mobile Phase

4.

Chromatographic Separation
(UPLC/HPLC)

5. Injection

Mass Spectrometric Detection
(ESI-MS/MS)

Peak Area Integration
(Analyte & IS)

7.

Calculate Peak Area Ratio
(Analyte / IS)

8.

Quantification using
Calibration Curve

9.

Click to download full resolution via product page

Caption: Workflow for Clotrimazole quantification.

Signaling Pathways and Logical Relationships
While Clotrimazole's primary mechanism of action as an antifungal agent involves the inhibition

of the cytochrome P450 enzyme 14α-demethylase, which is crucial for ergosterol biosynthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b562977?utm_src=pdf-body
https://www.benchchem.com/product/b562977?utm_src=pdf-body
https://www.benchchem.com/product/b562977?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


in fungi, Clotrimazole-d5 is not used to study these signaling pathways directly. Instead, its

utility lies in the logical relationship within an analytical workflow, as depicted in the diagram

above. The deuterated standard acts as a consistent reference point against which the native

analyte is measured, ensuring the reliability of the final quantitative result.

This technical guide provides a foundational understanding of the commercial landscape and a

practical application of Clotrimazole-d5 for researchers engaged in bioanalytical method

development and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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